Cas no 895005-09-1 (N-(furan-2-yl)methyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

• Product name: N-(furan-2-yl)methyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• CAS No: 895005-09-1
• MF: C₁₅H₁₇N₅O₃S
• MW: 347.392181158066
• CID: 6089899
• PubChem ID: 135831652

N-(furan-2-yl)methyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• Acetamide, 2-[(1,7-dihydro-7-oxo-5-propyl-1,2,4-triazolo[4,3-a]pyrimidin-3-yl)thio]-N-(2-furanylmethyl)-
• F2513-0532
• N-(furan-2-ylmethyl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
• SR-01000020684-1
• 895005-09-1
• SR-01000020684
• AKOS024654996
• N-(furan-2-ylmethyl)-2-[(7-oxo-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• AB00687612-01
• N-[(furan-2-yl)methyl]-2-({7-oxo-5-propyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C15H17N5O3S/c1-2-4-10-7-12(21)17-14-18-19-15(20(10)14)24-9-13(22)16-8-11-5-3-6-23-11/h3,5-7H,2,4,8-9H2,1H3,(H,16,22)(H,17,18,21)
• InChI Key： UTAHNWKDIQLSFN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1N2C(NN=1)=NC(=O)C=C2CCC

Computed Properties

• Exact Mass: 347.10521059g/mol
• Monoisotopic Mass: 347.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 13.56±0.46(Predicted)

Additional information on N-(furan-2-yl)methyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

N-(furan-2-yl)methyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-a pyrimidin-3-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No 895005-09-1, known as N-(furan-2-yl)methyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-a pyrimidin-3-yl}sulfanyl)acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

N-(furan-2-yl)methyl group is a key structural component of this compound, contributing to its aromaticity and reactivity. The furan moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive molecules. The presence of the sulfanyl (thioether) group further enhances the compound's versatility, enabling it to engage in diverse interactions within biological systems.

The 1,2,4-triazolo[4,3-a]pyrimidine ring system is another critical feature of this compound. This heterocyclic structure is renowned for its ability to act as a scaffold in medicinal chemistry. Recent research has demonstrated that such structures can exhibit potent anti-inflammatory and anticancer properties. The 7-oxo substituent on the triazolo-pyrimidine ring adds an additional layer of functionality, potentially influencing the compound's pharmacokinetic properties and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular approaches. These methods not only improve yield but also allow for fine-tuning of the molecule's properties. For instance, the introduction of the propyl group at position 5 of the triazolo-pyrimidine ring has been shown to enhance lipophilicity, which is crucial for drug design.

From a biological standpoint, N-(furan-2-yl)methyl-2-{[7-oxo-5-propyl]sulfanyl}acetamide has exhibited remarkable selectivity towards certain enzyme targets. Preclinical studies suggest that it may serve as a lead compound for developing novel therapeutics against chronic inflammatory diseases and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a promising candidate for further exploration.

In terms of applications beyond pharmacology, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its suitability as a component in advanced materials such as organic semiconductors and light-emitting diodes (LEDs).

Looking ahead, the continued study of CAS No 895005-09-1 is expected to unlock new insights into its structure-function relationships. Collaborative efforts between chemists and biologists are likely to pave the way for innovative applications in both medicine and materials science. As research progresses, this compound stands poised to make significant contributions to scientific advancement.